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Compound of Interest

Compound Name: 2-Amino-5-fluorobenzaldehyde

Cat. No.: B139799 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of 2-Amino-5-fluorobenzaldehyde (CAS

No. 146829-56-3), a key building block in synthetic organic chemistry, with a particular focus on

its applications in drug discovery and development. This document is intended for researchers,

scientists, and professionals in the pharmaceutical and chemical industries.

Core Properties and Data
2-Amino-5-fluorobenzaldehyde is a substituted aromatic aldehyde that serves as a versatile

precursor in the synthesis of a wide range of heterocyclic compounds. Its chemical structure,

featuring an amino group and a fluorine atom on the benzaldehyde scaffold, imparts unique

reactivity and makes it a valuable intermediate in medicinal chemistry.

Physical and Chemical Properties
The key physical and chemical properties of 2-Amino-5-fluorobenzaldehyde are summarized

in the table below. These properties are essential for its handling, storage, and application in

various chemical reactions.
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Property Value Source(s)

CAS Number 146829-56-3 [1][2][3]

Molecular Formula C₇H₆FNO [2][3]

Molecular Weight 139.13 g/mol [2][3]

Appearance Yellow to brown or red solid [2]

Boiling Point 260 °C (predicted) [1][3]

Density 1.293 g/cm³ (predicted) [1][3]

Flash Point 111 °C [1][3]

Melting Point Not available [2]

Solubility Not available [2]

Synthesis and Experimental Protocols
The synthesis of 2-Amino-5-fluorobenzaldehyde can be achieved through various methods. A

common and effective approach involves the reduction of the corresponding nitro compound, 2-

nitro-5-fluorobenzaldehyde.

Synthesis of 2-Amino-5-fluorobenzaldehyde from 2-
Nitro-5-fluorobenzaldehyde
This protocol details the reduction of 2-nitro-5-fluorobenzaldehyde to 2-amino-5-
fluorobenzaldehyde using a standard reducing agent like sodium dithionite.

Materials:

2-Nitro-5-fluorobenzaldehyde

Sodium dithionite (Na₂S₂O₄)

Sodium carbonate (Na₂CO₃)

Methanol
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Water

Dichloromethane (CH₂Cl₂)

Silica gel for column chromatography

Petroleum ether

Ethyl acetate

Procedure:

Prepare an aqueous solution containing sodium dithionite (Na₂S₂O₄) and sodium carbonate

(Na₂CO₃).

Dissolve 2-nitro-5-fluorobenzaldehyde in methanol.

Add the methanolic solution of 2-nitro-5-fluorobenzaldehyde dropwise to the aqueous

solution of the reducing agents at a controlled temperature (e.g., 45 °C).

After the addition is complete, heat the reaction mixture (e.g., to 65 °C) and monitor the

reaction progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Extract the product with dichloromethane (CH₂Cl₂).

Combine the organic phases, wash with water, and dry over a suitable drying agent (e.g.,

anhydrous sodium sulfate).

Concentrate the organic phase under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a mixture of petroleum

ether and ethyl acetate as the eluent to yield 2-amino-5-fluorobenzaldehyde as a yellow

solid.

Applications in Drug Development
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2-Amino-5-fluorobenzaldehyde is a critical starting material for the synthesis of various

heterocyclic scaffolds that form the core of many therapeutic agents. Its primary application lies

in the synthesis of quinazolines and quinazolinones, which are known to exhibit a broad

spectrum of biological activities, including kinase inhibition.

Precursor for Kinase Inhibitors
Kinases are a class of enzymes that play a crucial role in cell signaling, and their dysregulation

is implicated in numerous diseases, including cancer and inflammatory disorders. 2-Amino-5-
fluorobenzaldehyde serves as a key building block for the synthesis of potent and selective

kinase inhibitors.

Notably, this compound is utilized in the development of inhibitors for Glycogen Synthase

Kinase 3β (GSK-3β), a serine/threonine kinase involved in various cellular processes, including

metabolism, cell proliferation, and apoptosis. Aberrant GSK-3β activity has been linked to

neurodegenerative diseases like Alzheimer's, bipolar disorder, and some cancers.

Furthermore, 2-amino-5-fluorobenzaldehyde is a precursor for the synthesis of Tropomyosin

receptor kinase (Trk) inhibitors. Trk kinases are a family of receptor tyrosine kinases that are

attractive targets for cancer therapy, as fusions involving the NTRK genes that encode for Trks

are oncogenic drivers in a variety of tumors.[4][5][6]

Synthesis of a Quinazoline-Based Kinase Inhibitor
The following workflow illustrates the synthesis of a generic quinazoline-based kinase inhibitor

from 2-amino-5-fluorobenzaldehyde, showcasing its utility in constructing complex,

biologically active molecules.
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2-Amino-5-fluorobenzaldehyde

Reaction with
Amidine or Guanidine Derivative

Step 1

Cyclization

Step 2

Quinazoline Core

Further Functionalization
(e.g., Suzuki Coupling)

Step 3

Final Kinase Inhibitor
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Synthesis of a Quinazoline-Based Kinase Inhibitor.

Role in Targeting the GSK-3β Signaling Pathway
The kinase inhibitors synthesized from 2-amino-5-fluorobenzaldehyde can modulate the

GSK-3β signaling pathway. This pathway is a central hub in cellular communication, and its

inhibition can have therapeutic effects in various diseases.
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Simplified GSK-3β Signaling Pathway and Point of Intervention.

Safety and Handling
2-Amino-5-fluorobenzaldehyde should be handled with care in a well-ventilated laboratory

setting. It is advisable to wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat. For detailed safety information, please refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
2-Amino-5-fluorobenzaldehyde is a valuable and versatile chemical intermediate with

significant applications in the synthesis of pharmaceutically active compounds, particularly
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kinase inhibitors. This guide provides a foundational understanding of its properties, synthesis,

and role in drug development, serving as a resource for researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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